N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide

• IUPAC Name: N-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N'-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C20H21F2N3O5S/c1-13-2-4-14(5-3-13)11-23-19(26)20(27)24-12-18-25(8-9-30-18)31(28,29)17-10-15(21)6-7-16(17)22/h2-7,10,18H,8-9,11-12H2,1H3,(H,23,26)(H,24,27)
• InChI Key: CQTQRGGJXTVMTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NCC2N(CCO2)S(=O)(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C20H21F2N3O5S
• Molecular Weight: 453.5 g/mol
• CAS No.: 868983-38-4

Description

N1-((3-((2,5-difluorophenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(4-methylbenzyl)oxalamide is a useful research compound. Its molecular formula is C20H21F2N3O5S and its molecular weight is 453.46. The purity is usually 95%.
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Scientific Research Applications

Biological Activities of Oxazolidinone Derivatives

Oxazolidinone derivatives exhibit significant antimicrobial activities. For instance, a study on 1,3-oxazolidinone derivatives bearing amide, sulfonamide, and thiourea moieties revealed antimicrobial potential, with specific compounds displaying better activity than chloramphenicol against Gram-positive bacteria, notably Staphylococcus aureus. These compounds were evaluated for their genotoxicity, cytotoxicity, and ADME parameters, showing promising results as drug candidates due to their non-mutagenic and non-cytotoxic profiles at effective concentrations (Karaman et al., 2018).

Chemical Synthesis and Reactivity

Research has also focused on the synthesis and reactivity of oxazolidinone derivatives. A novel preparative method for nonsymmetrical sulfamides via N-sulfamoyloxazolidinone derivatives was reported, highlighting a safer and more convenient synthetic methodology for sulfamides, which are traditionally prepared using hazardous reagents (Borghese et al., 2006).

Applications in Organic Synthesis

Oxazolidinones serve as key intermediates in organic synthesis, offering routes to various functionalized compounds. For example, stereoselective synthesis of functionalized oxazolidinones from chiral aziridines has been demonstrated, facilitating the efficient synthesis of (L)-homophenylalaninol analogues and highlighting the versatility of oxazolidinone derivatives in synthetic chemistry (Park et al., 2003).